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Compound of Interest

Compound Name: Behenyl palmitate

Cat. No.: B1662693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Behenyl Palmitate (CAS Registry

Number: 42232-33-7), a wax ester with significant applications in the cosmetic, personal care,

and pharmaceutical industries. This document details its physicochemical properties, synthesis,

analytical methodologies, applications, and safety profile, presented in a format tailored for

scientific and research professionals.

Chemical and Physical Properties
Behenyl Palmitate, also known as docosyl hexadecanoate, is the ester of behenyl alcohol and

palmitic acid.[1] It is a saturated wax ester characterized by its long hydrocarbon chains,

contributing to its hydrophobic and wax-like properties.[1] At room temperature, it exists as a

white to off-white solid.[1]

Table 1: Physicochemical Properties of Behenyl Palmitate
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Property Value Source(s)

CAS Registry Number 42232-33-7 [2][3]

Molecular Formula C₃₈H₇₆O₂

Molecular Weight 565.01 g/mol

IUPAC Name docosyl hexadecanoate

Synonyms

Docosyl Hexadecanoate,

Palmitic acid behenyl ester, n-

Docosyl n-hexadecanoate

Appearance
White to off-white solid/waxy

substance

Melting Point
70 - 74 °C (for a similar wax

ester, behenyl behenate)

Boiling Point
569.4 °C at 760 mmHg

(Predicted)

Density 0.857 g/cm³ (Predicted)

Solubility

Insoluble in water. Soluble in

organic solvents like

chloroform and methanol when

heated. Commercial waxes are

often difficult to analyze due to

limited solubility in most

organic solvents.

XLogP3 18.4

Purity (Commercial) >99%

Storage Room temperature

Synthesis and Manufacturing
The industrial production of behenyl palmitate is typically achieved through the esterification

of behenyl alcohol with palmitic acid. This reaction can be catalyzed by enzymes (lipases) or
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chemical catalysts. The enzymatic approach is favored for its mild reaction conditions and high

specificity, aligning with green chemistry principles.

Enzymatic Synthesis Workflow
The following diagram illustrates a general workflow for the enzymatic synthesis of behenyl
palmitate.
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Workflow for Enzymatic Synthesis of Behenyl Palmitate

Reactant Preparation

Esterification Reaction

Product Purification

Behenyl Alcohol

Reaction Vessel

Palmitic Acid Organic Solvent (e.g., n-hexane)

Immobilized Lipase (Catalyst) Molecular Sieves (Water Removal)

Filtration (Removal of Enzyme)

Vacuum Distillation (Removal of Solvent/Excess Reactants)

Behenyl Palmitate (>99%)
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Workflow for HPLC Analysis of Behenyl Palmitate

Sample Preparation
(Dissolve in Chloroform/Methanol)

RP-HPLC System
(C30 Column)

Detection

Mobile Phase Gradient
(Methanol/Chloroform)

ELSD
(Evaporative Light Scattering Detector)

Universal Detection

APCI-MS
(Atmospheric Pressure Chemical Ionization Mass Spectrometry)

Identification

Data Analysis
(Quantification and Identification)
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Behenyl Palmitate's Role in Skin Barrier Function

Behenyl Palmitate
(in topical formulation)

Topical Application

Forms Protective Layer on Stratum Corneum

Reduces Transepidermal Water Loss (TEWL)

Increases Skin Hydration

Improves Skin Barrier Function

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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